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Compound of Interest

Compound Name: 4-Propylaniline

Cat. No.: B1194406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Propylaniline, a substituted aromatic amine, serves as a versatile intermediate in the

synthesis of a range of organic compounds, including pharmaceuticals and dyes. However, its

structural similarity to other anilines, a class of chemicals with well-documented toxicities,

necessitates a thorough understanding of its toxicological profile. This technical guide provides

a comprehensive overview of the known hazards and toxicological data for 4-propylaniline,

compiled to support risk assessment and safe handling in research and development settings.

The information presented herein is based on available literature and safety data sheets, with a

focus on providing a clear and concise summary for the scientific community.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 4-propylaniline is essential

for predicting its environmental fate, toxicokinetics, and potential for exposure.
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Property Value Reference

CAS Number 2696-84-6 [1]

Molecular Formula C₉H₁₃N [1]

Molecular Weight 135.21 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 224-226 °C [3]

Density 0.919 g/mL at 25 °C [4]

Refractive Index n20/D 1.543 [4]

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Toxicological Profile
The toxicological profile of 4-propylaniline is summarized in the following sections, covering

acute toxicity, irritation, and genotoxicity. Data on chronic, reproductive, and developmental

toxicity are largely unavailable in the public domain.

Acute Toxicity
Acute toxicity data provides insights into the potential for harm from short-term exposure. 4-
Propylaniline is classified as harmful by oral, dermal, and inhalation routes of exposure.
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Endpoint Route Species Value
Classificati
on

Reference

LD50 Oral
Data not

available
-

Category 4

(Harmful if

swallowed)

[1][5]

LD50 Dermal
Data not

available
-

Category 4

(Harmful in

contact with

skin)

[1][5]

LC50 Inhalation
Data not

available
-

Category 4

(Harmful if

inhaled)

[1][5]

Note: While specific LD50/LC50 values for 4-propylaniline are not readily available in the

reviewed literature, its classification as a Category 4 substance for acute toxicity indicates a

moderate level of acute hazard.[1][5]

Skin and Eye Irritation
4-Propylaniline is a known irritant to the skin and eyes.

Endpoint Result Classification Reference

Skin Irritation Causes skin irritation Category 2 [1][5]

Eye Irritation
Causes serious eye

irritation
Category 2 [1][5]

Respiratory Tract Irritation
Inhalation of 4-propylaniline vapors or aerosols may cause irritation to the respiratory system.
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Endpoint Result Classification Reference

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
Category 3 [1][5]

Genotoxicity
Genotoxicity data is crucial for assessing the potential of a substance to cause genetic

mutations, which can be a precursor to cancer. 4-Propylaniline has tested positive in the

bacterial reverse mutation assay (Ames test), indicating mutagenic potential.[6]

Assay System
Metabolic
Activation

Result Reference

Bacterial

Reverse

Mutation (Ames)

Test

Salmonella

typhimurium
With and without Positive [6]

The positive result in the Ames test suggests that 4-propylaniline can induce point mutations

in bacteria.[6] This is a significant finding, as many aromatic amines that are positive in this

assay are also carcinogenic.

Carcinogenicity, Reproductive and Developmental
Toxicity
There is currently a lack of publicly available data on the carcinogenicity, reproductive, and

developmental toxicity of 4-propylaniline. However, the genotoxic potential and the known

carcinogenicity of other aromatic amines warrant a cautious approach.

Mechanisms of Toxicity
The toxicity of aromatic amines, including 4-propylaniline, is often linked to their metabolic

activation into reactive electrophilic species.
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Metabolic Activation
The primary route of metabolic activation for aromatic amines involves N-oxidation by

cytochrome P450 enzymes in the liver. This process can lead to the formation of N-

hydroxyarylamines, which can be further converted to highly reactive nitrenium ions. These

reactive intermediates can covalently bind to cellular macromolecules such as DNA and

proteins, leading to cellular damage and initiating carcinogenic processes.

Phase I Metabolism
Cellular Damage

4-Propylaniline N-hydroxy-4-propylaniline

Cytochrome P450
(N-oxidation) Nitrenium ion

Esterification &
Heterolysis

DNA AdductsCovalent Binding

Protein Adducts

Covalent Binding

Genotoxicity & Carcinogenicity

Cellular Dysfunction

OECD 401 (Oral) OECD 402 (Dermal) OECD 403 (Inhalation)

Dose Administration
(Gavage)

Observation Period
(Typically 14 days)

Record Mortality & Clinical Signs

Necropsy of all animals

Application to skin
(24-hour exposure)

Observation Period
(Typically 14 days)

Record Mortality & Skin Reactions

Necropsy of all animals

Exposure in chamber
(Typically 4 hours)

Observation Period
(Typically 14 days)

Record Mortality & Respiratory Effects

Necropsy of all animals
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Prepare bacterial strains
(e.g., Salmonella typhimurium)

Expose bacteria to 4-propylaniline
(with and without S9 mix)

Prepare S9 mix
(for metabolic activation)

Plate on minimal agar

Incubate for 48-72 hours

Count revertant colonies

Assess mutagenic potential
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Animal Acclimatization
(e.g., Rats)

Daily Oral Dosing
(28 days, multiple dose groups)

Daily Clinical Observations
(Body weight, food/water intake)

Hematology & Clinical Chemistry
(End of study)

Gross Necropsy & Histopathology

Determine NOAEL/LOAEL
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Dosing of parental animals
(males and females)

Mating Period

Observe parental animals for
toxicity & reproductive performance

Gestation & Lactation
(Females continue dosing)

Observe offspring for viability,
growth, and development

Identify potential reproductive &
developmental hazards
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Dosing of pregnant animals
(during organogenesis)

Observe dams for toxicity

Caesarean section
(prior to term)

Examine uterine contents
(implantations, resorptions)

Examine fetuses for external,
visceral, & skeletal abnormalities

Identify potential teratogenic effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Propylaniline | C9H13N | CID 75908 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. Acute dermal toxicity-402 | PPTX [slideshare.net]

4. Bacterial reverse mutation test [bio-protocol.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1194406?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194406?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylaniline
https://www.benchchem.com/pdf/Comparative_Toxicity_of_Propylaniline_Isomers_A_Guide_for_Researchers.pdf
https://www.slideshare.net/slideshow/acute-dermal-toxicity402/81654060
https://bio-protocol.org/exchange/minidetail?id=4740071&type=30
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Extension of the protocol of OECD guideline 407 (28-day repeated dose oral toxicity test
in the rat) to detect potential immunotoxicity of chemicals - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Unveiling the Toxicological Profile of 4-Propylaniline: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194406#overview-of-4-propylaniline-toxicological-
profile-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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